![molecular formula C4BrF3INS B2579344 5-Bromo-2-iodo-4-(trifluoromethyl)-1,3-thiazole CAS No. 1935561-34-4](/img/structure/B2579344.png)
5-Bromo-2-iodo-4-(trifluoromethyl)-1,3-thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Bromo-2-iodo-4-(trifluoromethyl)-1,3-thiazole is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It is a heterocyclic compound that contains both sulfur and nitrogen in its structure. This compound has been synthesized using various methods and has been studied for its potential applications in different fields of science.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques and Intermediates 5-Bromo-2-iodo-4-(trifluoromethyl)-1,3-thiazole is involved in the synthesis of various pharmaceuticals and chemicals. A one-pot multicomponent domino synthetic route has been reported for the synthesis of related compounds, which are key intermediates in the manufacture of numerous pharmaceuticals and chemicals (Bao et al., 2016). Additionally, a synthetic protocol for the preparation of related synthons useful in drug discovery programs has been reported. These synthons introduce a bromodifluoromethyl group at the C4 of the thiazole, amenable to further transformation such as Br/F exchange useful in radiopharmaceutics (Colella et al., 2018).
Chemical Structure and Conformation The synthesis of various derivatives of thiazoles, such as 4-(3,3,3-trifluoro-2-trifluoromethyl-1-propenyl)-1,3-thiazole, has been described. Structural and conformational studies using spectroscopic methods and computational predictions were carried out to assist in the analysis of these compounds (Buceta et al., 2004).
Biological and Pharmaceutical Applications
Radiopharmaceutical Applications The compound has been used in the synthesis of radioligands for imaging brain receptors. For example, [11C]SP203, a compound synthesized from related precursors, is an effective radioligand for imaging metabotropic 5 receptors (mGluR5) in the human brain with PET. This research provides insights into the application of these compounds in neuroimaging and potentially in the diagnosis and treatment of neurological disorders (Siméon et al., 2012).
Antitubercular Activity A series of 2-sulfonamido/trifluoromethyl-6-substituted imidazo[2,1-b]-1,3,4-thiadiazole derivatives, synthesized from related compounds, have been evaluated for in vitro anti-tuberculosis activity against Mycobacterium tuberculosis H37Rv strain. This indicates the potential of these compounds in the development of new antitubercular drugs (Gadad et al., 2004).
Photophysical Properties
Photophysical Studies The photophysical properties of thiazoles synthesized from related compounds have been studied, showing promising results for applications in materials science, especially in the field of luminescent materials (Murai et al., 2017).
properties
IUPAC Name |
5-bromo-2-iodo-4-(trifluoromethyl)-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4BrF3INS/c5-2-1(4(6,7)8)10-3(9)11-2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNMDYLHWMLNGGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(SC(=N1)I)Br)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4BrF3INS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.92 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1935561-34-4 |
Source
|
Record name | 5-bromo-2-iodo-4-(trifluoromethyl)-1,3-thiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.